Cas no 1543565-94-1 (2-methoxybicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-methoxybicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 1543565-94-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6378137
• PubChem ID: 83225419
• Update Time: 2025-05-19

2-methoxybicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxybicyclo2.2.1heptane-2-carboxylic acid
• 2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-methoxy-
• EN300-1072196
• AKOS021547555
• 1543565-94-1

• Inchi： 1S/C9H14O3/c1-12-9(8(10)11)5-6-2-3-7(9)4-6/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： PTAZDOXQZAVYJY-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(OC)C(O)=O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 281.3±23.0 °C(Predicted)
• pka: 3.66±0.20(Predicted)

Additional information on 2-methoxybicyclo2.2.1heptane-2-carboxylic acid

Introduction to 2-Methoxybicyclo[2.2.1]Heptane-2-Carboxylic Acid (CAS No: 1543565-94-1)

2-Methoxybicyclo[2.2.1]heptane-2-carboxylic acid is a unique organic compound with the CAS number 1543565-94-1, known for its bicyclic structure and functional groups that make it a subject of interest in various scientific and industrial applications. This compound belongs to the class of bicyclic carboxylic acids, which are widely studied due to their potential in drug discovery, material science, and other advanced chemical applications.

The molecular structure of 2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid consists of a bicyclo[2.2.1]heptane ring system with a methoxy group (-OCH₃) and a carboxylic acid group (-COOH) both attached at the same carbon atom (position 2). This unique arrangement provides the compound with distinct chemical properties, including high stability, moderate solubility in polar solvents, and reactivity towards various chemical transformations.

Recent studies have highlighted the potential of bicyclic carboxylic acids like 2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid in the development of novel pharmaceutical agents, particularly in the context of their ability to act as scaffolds for drug design. Researchers have explored their role in inhibiting specific enzymes, modulating cellular pathways, and serving as templates for the synthesis of bioactive molecules.

In terms of synthesis, 2-methoxybicyclo[2.2.1]heptane- derivatives can be prepared through various methods, including ring-closing metathesis, Claisen rearrangement, and other cycloaddition reactions. The incorporation of the methoxy group enhances the compound's versatility, allowing for further functionalization and modification to tailor its properties for specific applications.

The physical and chemical properties of CAS No: 1543565-94-1 have been extensively studied to understand its behavior under different conditions. For instance, its melting point, boiling point, and solubility parameters are critical factors in determining its suitability for various industrial processes and chemical reactions.

Moreover, bicyclic compounds like 2-methoxybicyclo[span class="highlight">span]heptane derivatives have gained attention in materials science due to their potential as building blocks for advanced materials such as polymers and nanoparticles.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No: 1543565-94-1, providing insights into its potential interactions with biological systems and other molecules.

In conclusion, span class="highlight">span is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research aimed at unlocking its full potential in medicine, materials science, and beyond.